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Introduction

Butylphenyl methylpropional, commonly known as Lilial or p-BMHCA, is a synthetic fragrance
ingredient that has been widely used in a variety of consumer products, including cosmetics,
perfumes, and cleaning agents, for its characteristic floral scent.[1][2] However, due to
concerns regarding its potential for reproductive toxicity and skin sensitization, its use in
cosmetic products has been banned in the European Union and the United Kingdom.[1][3] This
document provides detailed application notes and protocols for the analytical determination of
butylphenyl methylpropional in cosmetic matrices, intended for researchers, scientists, and
professionals in drug development and product safety.

The primary analytical method for the quantification of butylphenyl methylpropional is Gas
Chromatography-Mass Spectrometry (GC-MS), which offers high sensitivity and selectivity for
its detection in complex matrices.[2]

Regulatory Status

Formerly regulated under Annex Il of the Cosmetics Regulation (EC) No 1223/2009, which
required its declaration on the label if its concentration exceeded 0.001% in leave-on products
and 0.01% in rinse-off products, butylphenyl methylpropional is now listed in Annex Il of the
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regulation, effectively banning its use in cosmetic products in the EU. This regulatory change
underscores the importance of robust analytical methods for its surveillance and control in
consumer products.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

The following protocol outlines a validated GC-MS method for the quantitative analysis of
butylphenyl methylpropional in cosmetic products.

Experimental Protocol: Quantification of Butylphenyl
Methylpropional in Cosmetic Cream

1. Objective: To determine the concentration of butylphenyl methylpropional in a cosmetic
cream sample using GC-MS.

2. Materials and Reagents:

e Analytical Standard: Butylphenyl methylpropional (CAS No. 80-54-6) certified reference
material.

 Internal Standard (IS): 4,4'-Dibromobiphenyl or other suitable non-interfering compound.

¢ Solvents: Methyl tert-butyl ether (MTBE), HPLC grade; Ethanol, absolute; Deionized water.
e Drying Agent: Anhydrous sodium sulfate.

o Sample: Cosmetic cream.

3. Instrumentation:

¢ Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

e Capillary Column: vf-5ms (30 m x 0.25 mm i.d., 0.25 ym film thickness) or equivalent.

e Autosampler.

e \ortex mixer.
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Centrifuge.
Analytical balance.
. Standard Preparation:

Stock Standard Solution (1000 pg/mL): Accurately weigh 10 mg of butylphenyl
methylpropional reference standard and dissolve in 10 mL of MTBE.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the stock solution with MTBE to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5,
10 pg/mL).

Internal Standard Stock Solution (1000 pg/mL): Prepare a stock solution of the internal
standard in MTBE.

Calibration Standards: Spike the working standard solutions with the internal standard to a
final concentration of 1 pug/mL.

. Sample Preparation (Liquid-Liquid Extraction):

Accurately weigh approximately 0.5 g of the cosmetic cream sample into a 15 mL centrifuge
tube.

Add 5 mL of deionized water and vortex thoroughly to disperse the sample.
Add 5 mL of MTBE to the tube.

Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.
Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Carefully transfer the upper organic layer (MTBE) to a clean tube containing approximately 1
g of anhydrous sodium sulfate to remove any residual water.

Vortex briefly and allow to stand for 5 minutes.

Filter the dried extract through a 0.45 um syringe filter into a GC vial.
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Spike the extract with the internal standard to a final concentration of 1 pug/mL.

. GC-MS Parameters:

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Volume: 1 pL.

Injection Mode: Splitless.

Injector Temperature: 250 °C.

Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp to 125 °C at 3 °C/min.

o Ramp to 230 °C at 7 °C/min.

o Ramp to 300 °C at 20 °C/min, hold for 5 minutes.

Mass Spectrometer Parameters:

o lonization Mode: Electron lonization (El) at 70 eV.

o

Acquisition Mode: Selected lon Monitoring (SIM).

[¢]

Monitored lons (m/z):

» Butylphenyl methylpropional: Quantifier ion - 147, Qualifier ions - 189, 204.

» Internal Standard (e.g., 4,4'-Dibromobiphenyl): Determine appropriate ions.

o

MS Source Temperature: 230 °C.

[¢]

MS Quadrupole Temperature: 150 °C.

. Data Analysis:
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» Construct a calibration curve by plotting the ratio of the peak area of butylphenyl
methylpropional to the peak area of the internal standard against the concentration of the
calibration standards.

o Determine the concentration of butylphenyl methylpropional in the sample extract from the
calibration curve.

o Calculate the final concentration in the original cosmetic cream sample, taking into account
the initial sample weight and dilution factors.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the described GC-
MS method for the analysis of butylphenyl methylpropional.

Parameter Typical Value Reference

Linear Range 0.1- 10 pg/mL

Coefficient of Determination

()

>0.995

Limit of Quantification (LOQ) 2 ug/g

Intra-day Recovery 84.4 - 119%
Inter-day Recovery 84.4 - 119%
Intra-day Precision (CV%) < 13.5%
Inter-day Precision (CV%) <13.5%
Visualizations

Experimental Workflow
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Caption: Experimental workflow for the quantification of butylphenyl methylpropional.
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Potential Signaling Pathway Disruption

Butylphenyl methylpropional is suspected to act as an endocrine disruptor, potentially by
mimicking the action of estrogen and interfering with androgen signaling.

Endocrine Disruption by Butylphenyl Methylpropional
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Caption: Potential endocrine disruption pathways of butylphenyl methylpropional.

Conclusion

The provided analytical protocol offers a robust and reliable method for the determination of
butylphenyl methylpropional in cosmetic products. Given the regulatory restrictions on this
compound, accurate and sensitive analytical surveillance is crucial for consumer safety and
regulatory compliance. The information on its potential endocrine-disrupting effects highlights
the importance of continued research into the biological activities of cosmetic ingredients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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